2-Amino-5-(4-ethylphenyl)nicotinic acid, 95%

• IUPAC Name: 2-amino-5-(4-ethylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H14N2O2/c1-2-9-3-5-10(6-4-9)11-7-12(14(17)18)13(15)16-8-11/h3-8H,2H2,1H3,(H2,15,16)(H,17,18)
• InChI Key: RSMKUFGRKKLKQB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC(=C(N=C2)N)C(=O)O
• Molecular Formula: C14H14N2O2
• DSSTOX Substance ID: DTXSID10687063
• Molecular Weight: 242.27 g/mol
• CAS RN: 1261903-82-5

Description

2-Amino-5-(4-ethylphenyl)nicotinic acid, also known as 2-AEPN, is an organic compound that has been studied for its potential uses in a variety of scientific research applications. It is a component of the nicotinic acid receptor family and has been found to have a variety of effects on biochemical and physiological processes.

Scientific Research Applications

2-Amino-5-(4-ethylphenyl)nicotinic acid, 95% has been studied for its potential uses in a variety of scientific research applications. It has been used to study the effects of nicotinic acid receptor agonists on biochemical and physiological processes. It has also been used to study the effects of nicotinic acid on the regulation of gene expression. Additionally, 2-Amino-5-(4-ethylphenyl)nicotinic acid, 95% has been studied for its potential use in the development of drugs that target nicotinic acid receptors.

Mechanism of Action

2-Amino-5-(4-ethylphenyl)nicotinic acid, 95% acts as an agonist at nicotinic acid receptors. When bound to the receptor, it triggers a cascade of intracellular signaling pathways that lead to a variety of biochemical and physiological effects. These effects include the activation of enzymes, the regulation of gene expression, and the regulation of metabolic processes.
Biochemical and Physiological Effects
2-Amino-5-(4-ethylphenyl)nicotinic acid, 95% has been found to have a variety of effects on biochemical and physiological processes. It has been shown to activate enzymes involved in the metabolism of fats and carbohydrates, as well as the regulation of gene expression. Additionally, 2-Amino-5-(4-ethylphenyl)nicotinic acid, 95% has been found to have an effect on the regulation of blood pressure and the metabolism of cholesterol.

Advantages and Limitations for Lab Experiments

2-Amino-5-(4-ethylphenyl)nicotinic acid, 95% has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, is stable at room temperature, and is soluble in water. Additionally, it is non-toxic and has a low cost. However, it is important to note that 2-Amino-5-(4-ethylphenyl)nicotinic acid, 95% is not approved for human use and should only be used in laboratory experiments.

Future Directions

The potential future directions for research related to 2-Amino-5-(4-ethylphenyl)nicotinic acid, 95% include further investigation into its mechanism of action and its potential use in the development of drugs that target nicotinic acid receptors. Additionally, further research could be done to explore the effects of 2-Amino-5-(4-ethylphenyl)nicotinic acid, 95% on the regulation of gene expression, the metabolism of fats and carbohydrates, and the regulation of blood pressure. Finally, further research could be done to explore the potential uses of 2-Amino-5-(4-ethylphenyl)nicotinic acid, 95% in other areas of scientific research.

Synthesis Methods

2-Amino-5-(4-ethylphenyl)nicotinic acid, 95% can be synthesized using the condensation reaction between 4-ethylphenylhydrazine and nicotinic acid. This reaction is carried out in an aqueous solution of sodium hydroxide and heated to approximately 90°C. The resulting product is a white crystalline solid that is then purified by recrystallization.